Cas no 518979-12-9 (BENZENEACETIC ACID, 5-FLUORO-2-METHOXY-, METHYL ESTER)

Benzeneacetic acid, 5-fluoro-2-methoxy-, methyl ester is a fluorinated aromatic ester with potential applications in pharmaceutical and agrochemical synthesis. Its structure incorporates a methoxy and a fluorine substituent on the benzene ring, enhancing its reactivity and selectivity in organic transformations. The methyl ester group improves solubility in organic solvents, facilitating its use as an intermediate in coupling reactions or derivatization processes. The fluorine moiety may contribute to increased metabolic stability in bioactive compounds. This compound is suitable for research and development purposes, particularly in the design of fluorinated analogs for medicinal chemistry or crop protection agents. Proper handling is required due to its synthetic nature.

BENZENEACETIC ACID, 5-FLUORO-2-METHOXY-, METHYL ESTER structure

518979-12-9 structure

Product Name:BENZENEACETIC ACID, 5-FLUORO-2-METHOXY-, METHYL ESTER

CAS No:518979-12-9

MF:C₁₀H₁₁FO₃

MW:198.190946817398

CID:3371657

PubChem ID:82112255

Update Time:2025-05-23

BENZENEACETIC ACID, 5-FLUORO-2-METHOXY-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

- BENZENEACETIC ACID, 5-FLUORO-2-METHOXY-, METHYL ESTER
- (5-Fluoro-2-methoxy-phenyl)-acetic acid methyl ester
- SCHEMBL23362766
- Methyl (5-fluoro-2-methoxyphenyl)acetate
- Methyl 5-fluoro-2-methoxyphenylacetate
- 518979-12-9
- Inchi： 1S/C10H11FO3/c1-13-9-4-3-8(11)5-7(9)6-10(12)14-2/h3-5H,6H2,1-2H3
- InChI Key： CLQOMKBGCLHDPZ-UHFFFAOYSA-N
- SMILES： C1(CC(OC)=O)=CC(F)=CC=C1OC

Computed Properties

Exact Mass: 198.06922237Da
Monoisotopic Mass: 198.06922237Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 35.5Å²

BENZENEACETIC ACID, 5-FLUORO-2-METHOXY-, METHYL ESTER Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
A2B Chem LLC	AG34801-1g	(5-Fluoro-2-methoxy-phenyl)-acetic acid methyl ester	518979-12-9	98%	1g	$480.00	2024-04-19
A2B Chem LLC	AG34801-5g	(5-Fluoro-2-methoxy-phenyl)-acetic acid methyl ester	518979-12-9	98%	5g	$1480.00	2024-04-19